2-(2-(2-Bromo-4-methylphenoxy)acetamido)benzoic acid

• IUPAC Name: 2-[[2-(2-bromo-4-methylphenoxy)acetyl]amino]benzoic acid
• InChI: InChI=1S/C16H14BrNO4/c1-10-6-7-14(12(17)8-10)22-9-15(19)18-13-5-3-2-4-11(13)16(20)21/h2-8H,9H2,1H3,(H,18,19)(H,20,21)
• InChI Key: PGLZNEUYNMYWJS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCC(=O)NC2=CC=CC=C2C(=O)O)Br
• Molecular Formula: C16H14BrNO4
• Molecular Weight: 364.19 g/mol
• CAS No.: 301693-79-8

Description

2-(2-(2-Bromo-4-methylphenoxy)acetamido)benzoic acid, also known as BMAA, is a non-proteinogenic amino acid that has been found in various species of cyanobacteria, as well as in certain species of marine diatoms. This compound has gained significant attention due to its potential role in the development of neurodegenerative diseases, such as Alzheimer's and ALS.

Scientific Research Applications

Synthesis and Characterization of Derivatives

• Antimicrobial Applications : Compounds derived from similar bromo-methylphenoxy structures have been synthesized and evaluated for their antibacterial and antifungal activities. For example, derivatives synthesized through the esterification and further reactions of p-bromo-m-cresol have shown significant antimicrobial properties, suggesting the potential of similar compounds for developing new antimicrobial agents (Fuloria et al., 2014).

• Biological Activity Studies : Novel compounds, such as cadmium (II) complexes derived from bromo thiazolyl azo compounds, exhibit octahedral geometry and have been screened for antifungal and antibacterial activities, indicating the potential use of structurally similar compounds in biological applications (Jaber et al., 2021).

Molecular Modeling and Enzyme Inhibition

• Protein Tyrosine Phosphatase 1B Inhibitors : A series of acetamido-benzoic acid derivatives have been designed, synthesized, and screened for inhibitory activity against Protein Tyrosine Phosphatase 1B (PTP1B), with some compounds showing potent activity. This research illustrates the potential of such compounds in therapeutic applications targeting enzyme inhibition (Rakse et al., 2013).

Environmental and Analytical Applications

• Degradation and Environmental Impact : Studies on phenoxyalkanoic acid herbicides have shown that similar compounds undergo enantiomerization and enantioselective degradation in soil, providing insights into the environmental impact and degradation pathways of these chemicals (Müller & Buser, 1997).

• Solubility Measurement and Prediction : Research on the solubilities of various active pharmaceutical ingredients in different solvents, including benzoic acid derivatives, helps in understanding the physicochemical properties of these compounds, crucial for drug formulation and development (Hahnenkamp et al., 2010).

Mechanism of Action

Target of Action

A structurally similar compound, 4-chloro-2-(2-chlorophenoxy)acetamido benzoic acid (cba), has been reported to inhibit tmem206 . TMEM206 is a protein that conducts Cl− ions across plasma and vesicular membranes .

Mode of Action

It’s known that benzylic compounds can undergo reactions such as free radical bromination, nucleophilic substitution, and oxidation .

Biochemical Pathways

Tmem206, a potential target, is involved in many physiological functions, including cell volume regulation, vesicular acidification, transepithelial transport, and cellular signaling .

Result of Action

It’s known that inhibition of tmem206 can affect acid-induced cell death in certain cells .